2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C10H9ClN4O/c11-7-10(16)14-8-1-3-9(4-2-8)15-12-5-6-13-15/h1-6H,7H2,(H,14,16)
• InChI Key: XROCKGTWISVNHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCl)N2N=CC=N2
• Molecular Formula: C10H9ClN4O
• Molecular Weight: 236.66 g/mol

Description

2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide, also known as CTAP, is a chemical compound with potential applications in scientific research. It belongs to the class of triazole-based compounds and has been studied for its mechanism of action and biochemical effects. In

Mechanism of Action

2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide acts as a competitive antagonist at the delta opioid receptor, inhibiting the binding of endogenous ligands such as enkephalins and dynorphins. This results in a decrease in the activity of the delta opioid receptor and its downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been demonstrated to inhibit the proliferation of cancer cells, particularly in breast cancer and melanoma. This compound has also been shown to decrease the release of inflammatory cytokines and to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide in lab experiments is its specificity for the delta opioid receptor. This allows researchers to study the effects of delta opioid receptor activation or inhibition without interference from other opioid receptors. However, one limitation of using this compound is its relatively low potency compared to other delta opioid receptor antagonists.

Future Directions

There are several future directions for research on 2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide. One area of interest is the development of more potent this compound analogs that could be used as therapeutic agents. Another direction is the study of the effects of this compound on other physiological processes, such as immune function and cardiovascular function. Additionally, this compound could be used as a tool to study the role of the delta opioid receptor in the development and progression of various diseases.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide involves the reaction of 4-(4-chlorophenyl)-1,2,3-triazole with chloroacetyl chloride in the presence of triethylamine. The resulting compound is purified by column chromatography to obtain this compound in a high yield.

Scientific Research Applications

2-chloro-N-[4-(triazol-2-yl)phenyl]acetamide has been studied for its potential applications in scientific research. It has been shown to inhibit the binding of ligands to the delta opioid receptor, which has implications for the treatment of addiction and pain management. This compound has also been used as a tool to study the role of the delta opioid receptor in various physiological processes.